3-(5-methyl-1,3,4-oxadiazol-2-yl)propan-1-ol
Overview
Description
3-(5-methyl-1,3,4-oxadiazol-2-yl)propan-1-ol, also referred to as MOP, is an organic compound that is used in a variety of scientific and industrial applications. MOP is a colorless, odorless, and water-soluble compound with a wide range of uses in the medical, pharmaceutical, and chemical industries. MOP has been studied extensively for its various properties and applications, and has been found to have a number of beneficial effects.
Scientific Research Applications
MOP has been studied extensively for its various properties and applications. It has been found to have a number of beneficial effects, including anti-inflammatory, anti-bacterial, and anti-fungal properties. MOP has also been used in a variety of laboratory experiments, including studies of enzyme activity, protein folding, and drug delivery.
Mechanism of Action
MOP has been found to interact with a variety of biological molecules, including proteins, enzymes, and lipids. It has been found to inhibit the activity of certain enzymes, including cyclooxygenase-2 (COX-2) and lipoxygenase (LOX). Additionally, MOP has been found to interact with cell membranes, leading to changes in the structure and function of the membrane.
Biochemical and Physiological Effects
MOP has been found to have a variety of biochemical and physiological effects. It has been found to inhibit the activity of certain enzymes, including cyclooxygenase-2 (COX-2) and lipoxygenase (LOX). Additionally, MOP has been found to interact with cell membranes, leading to changes in the structure and function of the membrane. MOP has also been found to have anti-inflammatory, anti-bacterial, and anti-fungal properties.
Advantages and Limitations for Lab Experiments
MOP has a number of advantages and limitations for use in laboratory experiments. One advantage of MOP is that it is water-soluble, which makes it easy to use in a variety of experiments. Additionally, MOP has been found to interact with a variety of biological molecules, making it useful for a variety of applications. However, MOP is not very stable, and can decompose quickly when exposed to light or air. Additionally, MOP can be toxic in high doses, and should be handled with care.
Future Directions
MOP has a wide range of potential future applications. One potential application is in the field of drug delivery, as MOP has been found to interact with cell membranes and has been studied for its ability to transport drugs into cells. Additionally, MOP could be used in the development of new drugs and therapeutics, as it has been found to have anti-inflammatory, anti-bacterial, and anti-fungal properties. Additionally, MOP could be used in the development of new materials, as it has been found to interact with a variety of biological molecules. Finally, MOP could be used in the development of new diagnostic tools, as it has been found to interact with a variety of biological molecules and could be used to detect and monitor changes in cellular activity.
Synthesis Methods
MOP can be synthesized using a variety of methods, including the reaction of 5-methyl-1,3,4-oxadiazole and propan-1-ol. This reaction involves the formation of a diazonium salt, which is then reduced to the desired product. The reaction is typically carried out in aqueous solution, and can be catalyzed by a variety of reagents, including sodium hydroxide and hydrochloric acid.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-(5-methyl-1,3,4-oxadiazol-2-yl)propan-1-ol involves the reaction of 5-methyl-1,3,4-oxadiazole-2-carboxylic acid with 1-propanol in the presence of a dehydrating agent.", "Starting Materials": [ "5-methyl-1,3,4-oxadiazole-2-carboxylic acid", "1-propanol", "Dehydrating agent (e.g. thionyl chloride, phosphorus pentoxide)" ], "Reaction": [ "Step 1: Dissolve 5-methyl-1,3,4-oxadiazole-2-carboxylic acid in 1-propanol.", "Step 2: Add a dehydrating agent (e.g. thionyl chloride, phosphorus pentoxide) to the reaction mixture.", "Step 3: Heat the reaction mixture under reflux for several hours.", "Step 4: Allow the reaction mixture to cool and then add water to quench the reaction.", "Step 5: Extract the product with a suitable organic solvent (e.g. diethyl ether, dichloromethane).", "Step 6: Purify the product by column chromatography or recrystallization." ] } | |
CAS RN |
1266979-14-9 |
Product Name |
3-(5-methyl-1,3,4-oxadiazol-2-yl)propan-1-ol |
Molecular Formula |
C6H10N2O2 |
Molecular Weight |
142.2 |
Purity |
95 |
Origin of Product |
United States |
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